![molecular formula C7H6ClN3 B1603186 4-Chloro-1H-benzo[d]imidazol-2-amine CAS No. 701-14-4](/img/structure/B1603186.png)
4-Chloro-1H-benzo[d]imidazol-2-amine
Overview
Description
4-Chloro-1H-benzo[d]imidazol-2-amine, commonly known as Cl-BIM, is an important organic compound used in a variety of scientific research applications. It is a heterocyclic compound that consists of a benzimidazole ring with a chlorine substituent at the 4-position. Cl-BIM has been studied extensively due to its interesting biological properties and its potential to be used in a variety of laboratory experiments.
Scientific Research Applications
Cl-BIM has been studied extensively due to its interesting biological properties and potential to be used in a variety of laboratory experiments. It has been used in the study of enzyme inhibition, protein-protein interactions, and DNA-protein interactions. It has also been used in the study of cell signaling pathways and cellular processes. Additionally, it has been used in the study of drug design and drug delivery systems.
Mechanism of Action
Target of Action
4-Chloro-1H-benzo[d]imidazol-2-amine is a derivative of imidazole, a heterocyclic compound that is known for its broad range of chemical and biological properties . Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, and more . .
Mode of Action
It is known that imidazole derivatives can interact with various biological targets due to their versatile chemical structure . The interaction with these targets can lead to changes in cellular processes, which can result in the observed biological activities .
Biochemical Pathways
Imidazole derivatives are known to affect various biochemical pathways due to their broad range of biological activities .
Pharmacokinetics
It is known that the pharmacokinetic properties of a compound can greatly impact its bioavailability and efficacy .
Result of Action
It is known that imidazole derivatives can have various effects on cells due to their broad range of biological activities .
Action Environment
It is known that environmental factors can greatly impact the action of a compound .
Advantages and Limitations for Lab Experiments
Cl-BIM has a number of advantages and limitations for laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, making it a useful tool for research. Additionally, it has a variety of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, one of the main limitations is that it is not very soluble in water, making it difficult to use in experiments involving aqueous solutions.
Future Directions
Cl-BIM has a variety of potential future applications. It could be used in the development of new drugs, as it has been shown to have anti-inflammatory and anti-cancer effects. Additionally, it could be used in the development of new drug delivery systems, as it has been shown to interact with proteins and DNA. Furthermore, it could be used in the development of new enzymes and proteins, as it has been shown to interact with enzymes and proteins. Finally, it could be used in the development of new laboratory experiments, as it has a variety of biochemical and physiological effects.
Safety and Hazards
Low toxicity by ingestion. When heated to decomposition, it emits toxic vapors of NOx .
Future Directions
Research on imidazole derivatives continues to explore their pharmacological activities and synthetic routes. Investigating their potential applications in drug therapy and addressing antimicrobial resistance remains crucial .
properties
IUPAC Name |
4-chloro-1H-benzimidazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,(H3,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDGDTHWKGHBYNL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)N=C(N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60597421 |
Source
|
| Record name | 4-Chloro-1H-benzimidazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60597421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
701-14-4 |
Source
|
| Record name | 4-Chloro-1H-benzimidazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60597421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 701-14-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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